3,3'-(Decane-1,10-diyl)bis(2-sulfanylidene-1,3-thiazolidin-4-one)
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Overview
Description
3,3’-(Decane-1,10-diyl)bis(2-sulfanylidene-1,3-thiazolidin-4-one) is a complex organic compound characterized by its unique structure, which includes a decane backbone linked to two thiazolidinone rings
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3,3’-(Decane-1,10-diyl)bis(2-sulfanylidene-1,3-thiazolidin-4-one) typically involves the reaction of decane-1,10-diamine with 2-thioxo-1,3-thiazolidin-4-one under controlled conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, with the addition of a catalyst to facilitate the formation of the desired product. The reaction mixture is then heated to a specific temperature to ensure complete reaction and high yield.
Industrial Production Methods
In an industrial setting, the production of this compound may involve a continuous flow process to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for large-scale production.
Chemical Reactions Analysis
Types of Reactions
3,3’-(Decane-1,10-diyl)bis(2-sulfanylidene-1,3-thiazolidin-4-one) undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the thiazolidinone rings to thiazolidines.
Substitution: The compound can undergo nucleophilic substitution reactions, where the thiazolidinone rings are replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.
Major Products
The major products formed from these reactions include sulfoxides, sulfones, thiazolidines, and various substituted derivatives, depending on the specific reagents and conditions used.
Scientific Research Applications
3,3’-(Decane-1,10-diyl)bis(2-sulfanylidene-1,3-thiazolidin-4-one) has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Medicine: It is being investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.
Industry: The compound can be used in the development of new materials with specific properties, such as enhanced stability or reactivity.
Mechanism of Action
The mechanism of action of 3,3’-(Decane-1,10-diyl)bis(2-sulfanylidene-1,3-thiazolidin-4-one) involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or altering the enzyme’s conformation. Additionally, it may interact with cellular receptors to modulate signaling pathways, leading to various biological effects.
Comparison with Similar Compounds
Similar Compounds
- 3,3’-(Decane-1,10-diyl)bis(benzothiazolium) dibromide
- Bis(1-butylpentyl)decane-1,10-diyl diglutarate
Uniqueness
Compared to similar compounds, 3,3’-(Decane-1,10-diyl)bis(2-sulfanylidene-1,3-thiazolidin-4-one) is unique due to its specific structure, which imparts distinct chemical and biological properties
Properties
CAS No. |
37509-68-5 |
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Molecular Formula |
C16H24N2O2S4 |
Molecular Weight |
404.6 g/mol |
IUPAC Name |
3-[10-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)decyl]-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C16H24N2O2S4/c19-13-11-23-15(21)17(13)9-7-5-3-1-2-4-6-8-10-18-14(20)12-24-16(18)22/h1-12H2 |
InChI Key |
FDTCTQZTWHUIRP-UHFFFAOYSA-N |
Canonical SMILES |
C1C(=O)N(C(=S)S1)CCCCCCCCCCN2C(=O)CSC2=S |
Origin of Product |
United States |
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